1-[(4-nitro-1H-imidazol-1-yl)acetyl]piperidine

• IUPAC Name: 2-(4-nitroimidazol-1-yl)-1-piperidin-1-ylethanone
• InChI: InChI=1S/C10H14N4O3/c15-10(13-4-2-1-3-5-13)7-12-6-9(11-8-12)14(16)17/h6,8H,1-5,7H2
• InChI Key: PJVFFXWJGVWUIW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C=C(N=C2)[N+](=O)[O-]
• Molecular Formula: C10H14N4O3
• Molecular Weight: 238.24 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Piperidine is a six-membered ring with one nitrogen atom and five carbon atoms.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There have been recent advances in the regiocontrolled synthesis of substituted imidazoles. As for piperidine, there have been recent advances in its synthesis.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antimicrobial Activity

• Imidazole derivatives often exhibit antibacterial and antifungal properties. . Investigating the specific antimicrobial effects of 1-[(4-nitro-1H-imidazol-1-yl)acetyl]piperidine could provide valuable insights.

Narasimhan, B., et al. (2021). Synthesis and therapeutic potential of imidazole containing compounds. BMC Chemistry, 15(1), 12. Link

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are the core of many natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their broad range of chemical and biological properties .

Biochemical Pathways

Imidazole derivatives are known to affect various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which could potentially impact its bioavailability .

Result of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

The properties of imidazole derivatives can be influenced by various factors, including ph, temperature, and the presence of other substances .

Safety and Hazards

Safety and hazards can vary widely depending on the specific compound. For example, some imidazole derivatives used as drugs have specific safety profiles.

Future Directions

There is a great importance of heterocyclic ring containing drugs. Therefore, the development of new drugs that overcome the AMR problems is necessary.